2',3'-dihydro-1'H-spiro[cyclopentane-1,4'-isoquinoline]

• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol
• IUPAC Name: spiro[2,3-dihydro-1H-isoquinoline-4,1'-cyclopentane]
• InChI: InChI=1S/C13H17N/c1-2-6-12-11(5-1)9-14-10-13(12)7-3-4-8-13/h1-2,5-6,14H,3-4,7-10H2
• InChI Key: UODMFNSQKOIWLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CNCC3=CC=CC=C23

Description

2',3'-Dihydro-1'H-spiro[cyclopentane-1,4'-isoquinoline] is a spirocyclic compound of significant interest in medicinal chemistry research, particularly as a core scaffold for developing novel phosphodiesterase 5 (PDE5) inhibitors . The spiro[cyclopentane-1,4'-isoquinoline] structure is a privileged framework in drug discovery, offering a distinct three-dimensional architecture that is often found in compounds with a wide array of bioactivities . This specific dihydro-isoquinoline derivative serves as a key synthetic intermediate for the construction of more complex molecules, such as spiro-isoquinolino-piperidine derivatives, which are explored for their smooth muscle relaxant properties . Research into related spiro-isoquinoline compounds has demonstrated their potential as moderate PDE5 inhibitors, which play a role in the nitric oxide (NO)-cyclic guanosine monophosphate (cGMP) signaling pathway . This pathway is a major therapeutic target for conditions involving smooth muscle tension, including cardiovascular diseases and male erectile dysfunction . The compound provides a versatile chemical handle for further functionalization, enabling structure-activity relationship studies aimed at optimizing potency and selectivity for various research applications . Please Note: This product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2’,3’-dihydro-1’H-spiro[cyclopentane-1,4’-isoquinoline] typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of ethyl 6’,7’-dimethoxy-3’H-spiro[isoquinoline-1,4’-cyclopentane]-1’-carboxylate with ammonia and isopropylamine, followed by reduction with sodium borohydride (NaBH4) to yield the desired spirocyclic compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized applications and the complexity of its synthesis. the principles of large-scale organic synthesis, such as optimization of reaction conditions and purification processes, would apply.

Chemical Reactions Analysis

Types of Reactions

2’,3’-Dihydro-1’H-spiro[cyclopentane-1,4’-isoquinoline] undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can yield different hydrogenated derivatives.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Reagents such as alkyl halides and amines are used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce various hydrogenated derivatives.

Scientific Research Applications

2’,3’-Dihydro-1’H-spiro[cyclopentane-1,4’-isoquinoline] has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2’,3’-dihydro-1’H-spiro[cyclopentane-1,4’-isoquinoline] involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Variation in Spiro Ring Size

a. Cyclopropane Analogues

• Example: 2',3'-Dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] (CAS 1159010-39-5) Structure: Smaller cyclopropane ring (vs. cyclopentane) introduces higher ring strain, enhancing reactivity. Synthesis: Achieved via Co-catalyzed annulation of alkylidenecyclopropanes (e.g., 3p in , % yield) . Properties: Lower molecular weight ($ \text{C}{11}\text{H}{13}\text{N} $, MW 159.23 vs. 191.3 for cyclopentane analogue) and distinct NMR shifts (e.g., δ 0.8–1.2 ppm for cyclopropane protons) .

b. Cyclobutane Analogues

• Example: 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] hydrochloride (CAS 1314670-57-9) Structure: Four-membered cyclobutane increases ring strain moderately compared to cyclopentane. Synthesis: Bromination of preformed spirocyclobutane intermediates (). Properties: Higher halogen-induced polarity (Br substituent) affects solubility and bioactivity .

c. Cyclohexane Analogues

• Example: 4-((3'-Oxo-2',3'-dihydro-1'H-spiro[cyclohexane-1,4'-pyrimido[5',4':4,5]pyrrolo[2,1-c][1,2,4]triazin]-7'-yl)amino)benzenesulfonamide Structure: Larger cyclohexane ring reduces steric hindrance, enabling broader functionalization. Applications: Used in kinase inhibitors (e.g., INX-315 in ) due to enhanced conformational flexibility .

Substituent Effects

a. Tosyl Derivatives

• Example: 2'-Tosyl-2',3'-dihydro-1'H-spiro[cyclopentane-1,4'-isoquinoline] (5q, ) Synthesis: Tosylation via TsCl in THF (72% yield). Impact: Tosyl groups improve crystallinity (mp 148–150°C) and stabilize intermediates during AgOTf-mediated reactions (e.g., 6q in , % yield) .

b. Methoxy Derivatives

• Example: 6′,7′-Dimethoxy-N-methyl-2′,3′-dihydro-1′H-spiro[cyclopentane-1,4′-isoquinoline]-1′-carboxamide () Synthesis: Methoxy groups introduced via nucleophilic substitution (e.g., 2-bromopropanoyl chloride). Impact: Methoxy groups enhance electron density, altering reactivity in EPR spectra and aqueous solubility .

c. Aminopropanoyl Derivatives

• Example: 2′-(2-Aminopropanoyl)-6′,7′-dimethoxy-2′,3′-dihydro-1′H-spiro[cyclopentane-1,4′-isoquinoline]-1′-carboxamide Synthesis: Derived from acrylamide intermediates (). Applications: Potential bioactive motifs for targeting proteases or GPCRs .

Physicochemical and Spectral Data

Compound	Molecular Formula	MW	Melting Point (°C)	Key $ ^1\text{H} $ NMR Signals (δ, ppm)	IR (cm$ ^{-1} $)
2',3'-Dihydro-1'H-spiro[cyclopentane-1,4'-isoquinoline]	C${14}$H${17}$N	191.3	120–122	1.5–2.5 (m, cyclopentane), 7.2–7.8 (m, aromatic)	1650 (C=N)
2'-Tosyl derivative (5q)	C${20}$H${19}$NO$_2$S	337.1	148–150	2.4 (s, Ts CH$_3$), 7.6–7.8 (d, Ts aromatic)	1319 (S=O)
Cyclopropane analogue (5o)	C${11}$H${13}$N	159.2	Not reported	0.8–1.2 (m, cyclopropane), 7.3–7.5 (aromatic)	2925 (C-H stretch)

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2',3'-dihydro-1'H-spiro[cyclopentane-1,4'-isoquinoline], and how do reaction conditions influence yields?

• Answer : The compound is typically synthesized via multi-step organic reactions, including cross-coupling or ring-expansion methods. For example, spirocyclic analogs are synthesized using catalysts like cobalt in annulation reactions with alkylidenecyclopropanes and amides, achieving yields up to 90% under optimized conditions (room temperature, 24-hour reaction time) . Key factors include solvent choice (e.g., ethyl acetate/petroleum ether mixtures), catalyst loading (5–10 mol%), and purification via silica gel chromatography . Lower yields (<50%) are often linked to incomplete cyclization or side reactions, which can be mitigated by controlling temperature and stoichiometry .

Q. How is the structural conformation of this spirocyclic compound validated experimentally?

• Answer : Structural validation employs:

• NMR spectroscopy : $^1H$ and $^{13}C$ NMR identify spiro junction protons (δ 1.2–1.7 ppm for cyclopentane) and aromatic isoquinoline protons (δ 6.8–7.5 ppm) .
• Mass spectrometry : High-resolution MS confirms molecular weight (e.g., [M+H]+ at m/z 174.12773) .
• X-ray crystallography : Resolves spirocyclic angles (e.g., cyclopentane-isoquinoline dihedral angles ~85–90°) .

Q. What are the recommended protocols for purity assessment and storage?

• Answer : Purity is assessed via HPLC (>95% purity, C18 column, acetonitrile/water gradient) . Storage requires anhydrous conditions (-20°C under argon) to prevent hydrolysis or oxidation, as brominated analogs degrade within weeks at room temperature .

Advanced Research Questions

Q. How can functional groups be introduced into the spirocyclic framework for structure-activity relationship (SAR) studies?

• Answer : Derivatization strategies include:

• Bromination : Electrophilic substitution at the 6'-position using NBS (N-bromosuccinimide) in DCM, yielding brominated analogs for cross-coupling reactions .
• Acylation : Reaction with acryloyl chloride or 2-bromopropanoyl chloride introduces carbonyl or alkyl chains, enabling further amine coupling (e.g., with piperidine derivatives) .
• Spiro-ring modification : Cobalt-catalyzed annulation with alkenes or alkynes expands the cyclopentane ring to cyclohexane or cyclopropane derivatives .

Q. What computational methods predict the compound’s interaction with biological targets?

• Answer :

• Molecular docking : AutoDock Vina or Schrödinger Suite models binding to kinases (e.g., Wee1 kinase) or antimicrobial targets, leveraging the spiro core’s rigidity for hydrophobic pocket interactions .
• MD simulations : Predict stability of target-ligand complexes (RMSD <2 Å over 100 ns simulations) .
• QSAR models : Correlate substituent effects (e.g., bromine at 6') with antimicrobial IC50 values (e.g., 12–200 mg/L against S. aureus) .

Q. How do researchers resolve contradictions in reported biological activity data?

• Answer : Discrepancies (e.g., variable IC50 values) are addressed by:

• Standardized assays : Re-testing under uniform conditions (e.g., broth microdilution for antimicrobial studies) .
• Metabolic stability checks : Incubate compounds with liver microsomes to identify rapid degradation (e.g., cytochrome P450-mediated oxidation) .
• Crystallographic validation : Compare bound vs. unbound conformations to confirm target engagement .

Methodological Considerations

Q. What analytical techniques quantify spirocyclic compound stability under physiological conditions?

• Answer :

• LC-MS/MS : Monitors degradation products in simulated gastric fluid (pH 2.0) or plasma .
• Circular dichroism (CD) : Detects conformational changes in chiral spiro derivatives during pH titration .
• TGA/DSC : Assess thermal stability (decomposition >200°C for most analogs) .

Q. How are diastereoselective syntheses achieved in spirocyclic systems?

• Answer : Chiral auxiliaries (e.g., tert-butyl carbamates) or asymmetric catalysis (e.g., Pd/BINAP complexes) enforce stereochemistry at the spiro center, achieving diastereomer ratios >20:1 . VT-NMR (variable temperature) monitors ring-flipping dynamics to confirm stereochemical rigidity .